Cas no 88498-40-2 (Acetamide, 2,2-dichloro-N-(chloromethyl)-N-2-propenyl-)

• Product Name: Acetamide, 2,2-dichloro-N-(chloromethyl)-N-2-propenyl-
• CAS No: 88498-40-2
• MF: C₆H₈Cl₃NO
• MW: 216.492818832397
• CID: 630585
• PubChem ID: 20035842
• Update Time: 2025-04-19

Acetamide, 2,2-dichloro-N-(chloromethyl)-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2-dichloro-N-(chloromethyl)-N-2-propenyl-
• 2,2-dichloro-N-(chloromethyl)-N-prop-2-enylacetamide
• 88498-40-2
• N-allyl-N-chloromethyldichloroacetamide
• DTXSID70601866
• NLKDBAZCGUUGDM-UHFFFAOYSA-N
• 2,2-Dichloro-N-(chloromethyl)-N-(prop-2-en-1-yl)acetamide
• SCHEMBL10559103

• Inchi： 1S/C6H8Cl3NO/c1-2-3-10(4-7)6(11)5(8)9/h2,5H,1,3-4H2
• InChI Key： NLKDBAZCGUUGDM-UHFFFAOYSA-N
• SMILES： ClCN(C(C(Cl)Cl)=O)CC=C

Computed Properties

• Exact Mass: 214.967147g/mol
• Monoisotopic Mass: 214.967147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų